(2-Ethoxyphenyl)hydrazine

• IUPAC Name: (2-ethoxyphenyl)hydrazine
• InChI: InChI=1S/C8H12N2O/c1-2-11-8-6-4-3-5-7(8)10-9/h3-6,10H,2,9H2,1H3
• InChI Key: GWJSCRPGAMICGI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NN
• Molecular Formula: C8H12N2O
• DSSTOX Substance ID: DTXSID40351649
• Molecular Weight: 152.19 g/mol
• CAS RN: 17672-29-6

Description

(2-Ethoxyphenyl)hydrazine, also known as 2-ethoxyphenylhydrazine, is an organic compound that is widely used in scientific research. It is an important intermediate in organic synthesis, as it can be utilized to synthesize a variety of organic compounds. It is a stable, colorless, and crystalline solid that is soluble in both organic and aqueous solvents. This compound has been used in a number of scientific applications, such as the synthesis of pharmaceuticals, pesticides, and dyes. It has also been used in the synthesis of a number of complex organic compounds.

Scientific Research Applications

Fluorescence Sensing Applications

Hydrazine compounds, including (2-Ethoxyphenyl)hydrazine derivatives, have been extensively studied for their applications in fluorescence sensing. A turn-on type fluorescent probe named HyP-2, which shows high selectivity and sensitivity for hydrazine detection, demonstrates practical applications in real-time paper strip assays, vapor tests, soil analysis, and real water assays. This probe's sensing mechanism is based on the ortho-methoxy-methyl-ether (o-MOM) assisted retro-aza-Henry type reaction, indicating its applicability in environmental monitoring and safety assessments (Jung et al., 2019). Similarly, another study introduced a flavonoid-based sensor, MOCA, for monitoring hydrazine in stem cells and zebrafish, showcasing its use in biological and environmental contexts (Liu et al., 2014).

Antimicrobial Applications

Compounds containing the this compound moiety have been synthesized and evaluated for their antimicrobial activities. A study on arylidene-2-(4-(4-methoxy/bromophenyl) thiazol-2-yl)hydrazines demonstrated moderate to excellent anti-fungal and anti-bacterial activities, highlighting the potential use of these compounds in developing new antimicrobial agents (Bharti et al., 2010).

Chemical Synthesis and Drug Development

Research has also focused on the synthesis of novel compounds through reactions involving this compound derivatives. An efficient protocol for preparing new 3,4-diaryl-1H-pyrazoles, with potential pharmacological and agricultural applications, involved reacting hydrazine hydrate with natural isoflavones or their derivatives. These compounds were obtained in good-to-excellent yields under mild conditions, indicating their significance in synthetic organic chemistry and drug development (Zhang et al., 2007).

Biological Imaging

A chemodosimeter for the ratiometric detection of hydrazine based on the return of ESIPT (Excited State Intramolecular Proton Transfer) was designed for live-cell imaging applications. This probe enables the visualization of hydrazine in living cells, demonstrating its utility in biological research and diagnostic applications (Goswami et al., 2013).

Mechanism of Action

Biochemical Pathways

A study on a related compound, 2-thiophenecarboxylic hydrazide, suggests that hydrazine derivatives may interact with enzymes such as nw-hydroxylating monooxygenases (nmos) and cupin/metrs-like enzymes . These interactions could potentially affect various biochemical pathways and have downstream effects.

Pharmacokinetics

A study on p-nitrophenyl hydrazones, a related group of compounds, suggests that these compounds have good drug-likeness and ADME properties . .

Biochemical Analysis

Biochemical Properties

They can act as substrates or inhibitors, affecting the function of these biomolecules

Cellular Effects

Hydrazines have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

Hydrazines are known to undergo various reactions, including the formation of oximes and hydrazones These reactions could potentially influence the binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Temporal Effects in Laboratory Settings

It is known that hydrazines can autoxidize during storage, which could potentially affect their stability and long-term effects .

Dosage Effects in Animal Models

There is currently no available information on the dosage effects of (2-Ethoxyphenyl)hydrazine in animal models. Animal models are commonly used in biomedical research to predict outcomes and understand complex biological processes .

Metabolic Pathways

Hydrazines are known to be involved in various metabolic pathways

Transport and Distribution

The transport and distribution of drugs and other substances within cells and tissues generally depend on factors such as blood perfusion, tissue binding, regional pH, and permeability of cell membranes .

Subcellular Localization

The subcellular localization of mRNAs and proteins is a well-established field of study, and various mechanisms and experimental techniques have been developed for this purpose .